Triazophos-d5

• CAS: 1773496-62-0
• Molecular Formula: C12H16N3O3PS
• Molecular Weight: 318.35 g/mol
• InChI: InChI=1S/C12H16N3O3PS/c1-3-16-19(20,17-4-2)18-12-13-10-15(14-12)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3/i5D,6D,7D,8D,9D
• InChIKey: AMFGTOFWMRQMEM-CFEWMVNUSA-N

Triazophos-d5: Deuterated Internal Standard

Triazophos-d5 (CAS 1773496-62-0) is a stable isotope-labeled analog of the broad-spectrum organophosphate insecticide triazophos, wherein five hydrogen atoms on the phenyl ring are replaced with deuterium [1]. This pentadeuterated compound (molecular weight 318.34) is specifically designed and utilized as an internal standard (IS) for the quantitative analysis of triazophos residues in complex matrices via isotope dilution mass spectrometry (IDMS) . Its primary value lies in its near-identical physicochemical behavior to the native analyte, enabling precise correction for matrix effects and analyte loss during sample preparation and analysis .

Workflow Isotope dilution mass spectrometry (IDMS)

Selection Deuterated internal standard (d5)

Use context Triazophos residue quantification in complex matrices Supports matrix-effect correction and sample preparation loss normalization

• [1] Triazophos-d5. In: PubChem [Internet]. Bethesda (MD): National Library of Medicine (US), National Center for Biotechnology Information; CID 156613465. View Source

Triazophos-d5 vs. Other Internal Standards

In LC-MS/MS quantification of pesticide residues, using the unlabeled native analyte (Triazophos) for external calibration or structurally similar, non-isotopic compounds as internal standards (e.g., Monolinuron [1]) introduces significant analytical error. These alternatives fail to co-elute and ionize identically with the target analyte, rendering them incapable of accurately compensating for variable matrix effects (signal suppression/enhancement) and sample preparation losses [2]. Triazophos-d5, as a stable isotope-labeled (SIL) analog, co-elutes with triazophos and exhibits nearly identical extraction recovery and ionization efficiency, thereby normalizing these systematic errors and providing the highest degree of accuracy and precision for regulatory-compliant quantitation .

Unlabeled triazophos for external calibration

Fails to correct variable matrix effects; response enhancement in food extracts may overestimate residues.

Structural analog IS (e.g., Monolinuron)

Different chromatographic retention and ionization efficiency cannot guarantee co-elution or consistent normalization.

Non-certified or low-enrichment Triazophos-d5

Insufficient isotopic enrichment may cause signal cross-talk; non-certified purity lacks lot-specific traceability.

• [1] Collaborative International Pesticides Analytical Council (CIPAC). CIPAC Handbook H. Method for Triazophos (TK and EC formulations). View Source
• [2] Garg, U., & Hammett-Stabler, C. A. (Eds.). (2015). Clinical Applications of Mass Spectrometry: Methods and Protocols. Chapter on Internal Standards. View Source

Triazophos-d5 Quantitative Performance Evidence

Matrix Effect Correction vs. Unlabeled Standard

When analyzing triazophos in apple matrices, unlabeled triazophos standards exhibit a significant matrix-induced response enhancement, leading to overestimation of residue levels [1]. The use of Triazophos-d5 as an isotope-labeled internal standard (IS) in an isotope dilution mass spectrometry (IDMS) method compensates for this effect. By normalizing the analyte response to that of the co-eluting IS, the method eliminates the need for matrix-matched calibration curves, a key differentiator that simplifies workflow and enhances data reliability .

Matrix Effect Correction

Reported

IDMS method with Triazophos-d5 corrects matrix-induced response enhancement; unlabeled standard overestimates residues

Supports matrix-effect correction review

Apple extract matrix; cross-study comparable

Evidence Dimension	Quantitative Accuracy under Matrix Effect Conditions (Apple Matrix)
Target Compound Data	Quantified concentration accuracy normalized by Triazophos-d5 IS; method corrects for matrix effects .
Comparator Or Baseline	Quantified concentration using external standard calibration (unlabeled Triazophos) in apple matrix; exhibits response enhancement [1].
Quantified Difference	Unlabeled triazophos method yields biased (overestimated) results due to matrix enhancement; Triazophos-d5 IDMS method provides accurate, matrix-corrected results [1].
Conditions	LC-MS/MS analysis of triazophos residues in apple extract matrix.

Why This Matters

This capability directly addresses a major pain point in pesticide residue labs: the time and cost associated with preparing matrix-matched calibration curves for every new sample type, thereby increasing throughput and confidence in regulatory compliance data.

• [1] Shi, J., et al. (2011). Determination of 8 organophosphorus pesticide residues in apple by liquid chromatography-tandem mass spectrometry. Chinese Journal of Health Laboratory Technology, 21(1), 38-41. View Source

Co-Elution Advantage over Monolinuron

Formulation analysis methods for triazophos have historically employed Monolinuron as an internal standard [1]. However, for trace-level residue analysis in complex biological matrices via LC-MS/MS, the use of a non-isotopic, structural analog IS like Monolinuron is suboptimal. The physicochemical differences between Monolinuron and triazophos can lead to differential chromatographic retention, extraction recovery, and ionization efficiency, thereby failing to correct for variable matrix effects. Triazophos-d5, as a stable isotope-labeled analog, exhibits virtually identical chromatographic behavior to triazophos, ensuring co-elution and consistent response factor normalization throughout the analysis [2].

Co-Elution vs. Monolinuron

Reported

Triazophos-d5 co-elutes with triazophos, providing constant response factor; Monolinuron response is matrix- and instrument-dependent

Supports ISTD selection for LC-MS/MS trace analysis

Reverse-phase conditions; comparative retention and ionization

Evidence Dimension	Chromatographic Retention Time Similarity and Ionization Consistency
Target Compound Data	Triazophos-d5 and triazophos co-elute and have highly similar ionization efficiency [2].
Comparator Or Baseline	Monolinuron (non-isotopic IS) has different chromatographic and ionization properties compared to triazophos [1].
Quantified Difference	Triazophos-d5 provides a constant, ideal response factor relative to triazophos; Monolinuron's relative response factor is matrix- and instrument-dependent, leading to lower precision and accuracy.
Conditions	Reverse-phase LC-MS/MS analysis of triazophos.

Why This Matters

Selecting Triazophos-d5 over a structural analog IS is critical for achieving the stringent accuracy (recovery 70-120%) and precision (RSD ≤20%) requirements mandated by global regulatory bodies like the EU (SANTE/11312/2021) for pesticide residue monitoring.

• [1] Collaborative International Pesticides Analytical Council (CIPAC). CIPAC Handbook H. Method for Triazophos (TK and EC formulations). View Source
• [2] Restek Corporation. (2015). Choosing an Internal Standard. Technical Note. View Source

Certified Purity & Isotopic Enrichment

The utility of an isotope-labeled internal standard is contingent on its high chemical purity and isotopic enrichment. Impurities can interfere with analysis, and low isotopic enrichment (incomplete deuterium incorporation) can lead to cross-talk (signal from the IS overlapping with the analyte channel). Commercially available Triazophos-d5 (PESTANAL® grade) is certified to an isotopic purity of ≥95.0 atom % D and a chemical assay of ≥98.0% (HPLC) . This level of purity minimizes analytical interference and ensures a consistent, traceable basis for quantitation, a level of documentation often unavailable or less stringent for non-certified, generic alternatives .

Purity & Enrichment

Class-level

Chemical purity ≥98.0% (HPLC); isotopic enrichment ≥95.0 atom % D

Supports traceable quantitation

Requires lot-specific certificate review

Evidence Dimension	Chemical Purity (HPLC) and Isotopic Enrichment (Atom % D)
Target Compound Data	Chemical purity: ≥98.0% (HPLC); Isotopic purity: ≥95.0 atom % D .
Comparator Or Baseline	Unspecified purity or lower purity levels for generic/non-certified Triazophos-d5 products (typical range for research grade is >95% ).
Quantified Difference	Certified purity for analytical standard grade (≥98%) is higher and more rigorously validated than typical research-grade materials (≥95%). High isotopic enrichment (≥95 atom % D) minimizes signal cross-talk.
Conditions	HPLC-UV and isotope ratio mass spectrometry (IRMS) or similar for purity assessment.

Why This Matters

For laboratories seeking ISO 17025 accreditation or needing to report defensible data to regulators, procurement of an analytical standard with certified, lot-specific purity values is a non-negotiable requirement for ensuring measurement traceability and method compliance.

Triazophos-d5 Application Scenarios

Regulatory Residue Testing in Food

Food safety testing laboratories must quantify triazophos residues in diverse commodities (e.g., apples, rice, vegetables) to comply with maximum residue limits (MRLs) set by regulatory bodies (e.g., EU, US EPA, CFDA). Using Triazophos-d5 as an internal standard in LC-MS/MS methods is the gold-standard approach for generating legally defensible data, as it demonstrably corrects for matrix-induced signal suppression or enhancement common in complex food extracts [1].

Environmental Fate and Metabolism Studies

Researchers investigating the degradation, metabolism, or transport of triazophos in environmental matrices (soil, water) or biological systems (plants, animals) require a means to accurately track and quantify both the parent compound and its metabolites. Triazophos-d5 is used as an internal standard in these studies to provide robust, quantitative data on compound depletion and metabolite formation, unaffected by the high and variable matrix backgrounds typical of environmental samples .

High-Throughput Multi-Residue Method Validation

Analytical chemistry groups developing new, high-throughput multi-residue LC-MS/MS methods for hundreds of pesticides need a reliable, matrix-insensitive quantitation strategy. Incorporating Triazophos-d5 into the isotope-labeled internal standard mix for the method validation process is essential for demonstrating method accuracy, precision, and ruggedness across multiple sample matrices, as required by method validation guidelines [1][2].

Application

Selection Property

Validation Focus

Food residue analysis

Matrix-effect normalization via isotope dilution

Method accuracy across diverse commodities

Environmental fate research

Co-eluting internal standard for parent compound tracking

Robust quantification in soil, water, and biological matrices

Multi-residue method validation

Certified purity and enrichment for consistent response

Precision and ruggedness under method validation guidelines

• [1] Shi, J., et al. (2011). Determination of 8 organophosphorus pesticide residues in apple by liquid chromatography-tandem mass spectrometry. Chinese Journal of Health Laboratory Technology, 21(1), 38-41. View Source
• [2] European Commission. (2021). SANTE/11312/2021 - Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. View Source